2,3-Dichloro-5-((methoxymethoxy)methyl)pyridine

• Molecular Formula: C8H9Cl2NO2
• Molecular Weight: 222.07 g/mol
• IUPAC Name: 2,3-dichloro-5-(methoxymethoxymethyl)pyridine
• InChI: InChI=1S/C8H9Cl2NO2/c1-12-5-13-4-6-2-7(9)8(10)11-3-6/h2-3H,4-5H2,1H3
• InChI Key: DUPZZXNJRNPAHT-UHFFFAOYSA-N
• Canonical SMILES: COCOCC1=CC(=C(N=C1)Cl)Cl

Description

2,3-Dichloro-5-((methoxymethoxy)methyl)pyridine is a useful research compound. Its molecular formula is C8H9Cl2NO2 and its molecular weight is 222.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (5,6-dichloropyridin-3-yl)methanol (commercially available) in CH2Cl2 (0.2 M) at 0° C. was added triethylamine (3 eq.) and chloro(methoxy)methane (2 eq.). After stirring at 0° C. for 3 hours the reaction mixture was concentrated and the crude was purified by chromatography (silica gel, 20-50% EtOAc in hexanes) to afford 2,3-dichloro-5-((methoxymethoxy)methyl)pyridine as a colorless oil.